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Compound of Interest

Compound Name: Cefaclor

Cat. No.: B15561055 Get Quote

For researchers, scientists, and drug development professionals, understanding the cross-

reactivity of antibiotics is paramount for both patient safety and the advancement of new

therapeutic agents. This guide provides an objective comparison of Cefaclor's cross-reactivity

with other beta-lactam antibiotics, supported by experimental data and detailed methodologies.

Cefaclor, a second-generation cephalosporin, is a widely prescribed antibiotic for various

bacterial infections.[1] However, its structural similarity to other beta-lactam antibiotics,

particularly penicillins and other cephalosporins, raises concerns about cross-reactivity in

allergic individuals.[1] The primary mechanism behind this cross-reactivity is not typically the

core beta-lactam ring but rather the similarities in the R1 side chains of the molecules.[2][3][4]

Quantitative Analysis of Cross-Reactivity
The following table summarizes the reported cross-reactivity rates between Cefaclor and other

beta-lactams from various clinical and in-vitro studies. It is crucial to note that these values can

vary based on the study population, the specific diagnostic methods employed, and the nature

of the allergic reaction (i.e., IgE-mediated immediate hypersensitivity versus delayed T-cell

mediated reactions).
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Beta-Lactam Class Specific Antibiotic

Reported Cross-

Reactivity with

Cefaclor

Key Findings &

Citations

Penicillins Amoxicillin / Ampicillin
High (can be over

30%)

Due to identical or

very similar R1 side

chains

(aminopenicillins and

aminocephalosporins)

.[2][3][5][6][7]

Penicillin G/V Low to negligible

Different R1 side

chains significantly

reduce the likelihood

of cross-reactivity.[8]

Cephalosporins Cephalexin High

Shares a similar R1

side chain with

Cefaclor.[7]

Cefadroxil Moderate to High

Also an

aminocephalosporin

with a similar R1 side

chain.[9]

Cefuroxime Low

Different R1 side

chain compared to

Cefaclor.[9][10]

Ceftriaxone Low
Different R1 side

chain.[9][11]

Cefazolin Very Low

Possesses a unique

R1 side chain, making

cross-reactivity with

other beta-lactams,

including Cefaclor,

unlikely.[12]

Carbapenems Imipenem /

Meropenem

Very Low (<1%) Generally considered

safe for patients with
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penicillin or

cephalosporin

allergies not related to

the beta-lactam ring

itself.[2][8]

Monobactams Aztreonam Negligible

Structurally distinct

from other beta-

lactams, with the

exception of

ceftazidime (shares

an identical R1 side

chain). No significant

cross-reactivity with

Cefaclor is expected.

[2][4]

Experimental Protocols for Assessing Cross-
Reactivity
The determination of beta-lactam cross-reactivity involves a combination of in-vivo and in-vitro

diagnostic tests. The following are detailed methodologies commonly cited in research studies.

In-Vivo Testing
Skin Prick Test (SPT):

A small drop of the antibiotic solution (e.g., Cefaclor, amoxicillin) is placed on the patient's

forearm.

The skin is lightly pricked through the drop with a sterile lancet.

After 15-20 minutes, the site is observed for a wheal and flare reaction, indicating a

positive IgE-mediated response. A wheal larger than 3mm compared to the negative

control is considered positive.[13]

Intradermal Test (IDT):

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7822086/
https://www.tandfonline.com/doi/full/10.2147/JAA.S242061
https://pmc.ncbi.nlm.nih.gov/articles/PMC7822086/
https://www.nps.org.au/assets/AP/pdf/December-42-6-Penicillin-Figures-1-accessible-002.pdf
https://www.benchchem.com/product/b15561055?utm_src=pdf-body
https://www.allergy.org.hk/HKIA%20-%20Guildelines%20on%20Management%20of%20Beta-Lactam%20Antibiotic%20Allergy%20(Final).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the SPT is negative, a small amount of a more diluted antibiotic solution is injected into

the dermal layer of the skin.[13]

The injection site is monitored for 15-20 minutes for a wheal and flare reaction.

For suspected non-immediate reactions, a delayed reading at 24-48 hours is performed.[2]

Patch Test:

Used to investigate delayed (T-cell mediated) hypersensitivity reactions.[10]

The antibiotic is applied to a patch, which is then placed on the patient's back for 48 hours.

The site is read at 48 and 96 hours for eczematous or maculopapular reactions.

Drug Provocation Test (DPT) / Graded Challenge:

Considered the gold standard for confirming or ruling out a drug allergy.[13]

Administered under strict medical supervision when other tests are negative but a high

degree of suspicion remains.

The patient is given gradually increasing doses of the antibiotic, starting with a very small

fraction of the therapeutic dose, and is closely monitored for any adverse reactions.

In-Vitro Testing
Serum Specific IgE (sIgE) Assay (e.g., ImmunoCAP):

A blood sample is taken from the patient.

The serum is incubated with a solid phase coupled with the antibiotic allergen (e.g.,

Cefaclor).

If specific IgE antibodies are present in the serum, they will bind to the allergen.

A fluorescently labeled anti-IgE antibody is added, and the fluorescence is measured to

quantify the amount of specific IgE.[2][9][14]
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Basophil Activation Test (BAT):

A flow cytometric assay that measures the activation of basophils (a type of white blood

cell) in response to an allergen.[13]

Patient's whole blood is incubated with the suspected antibiotic.

If the patient is allergic, their basophils will degranulate and express activation markers

(like CD63 or CD203c) on their surface.

These markers are then detected and quantified using flow cytometry.[13]

Visualizing Methodologies and Relationships
To better illustrate the processes and concepts discussed, the following diagrams have been

generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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